Cas no 105438-10-6 (1,4-Naphthalenedione, 2-(acetyloxy)-3-heptyl-)

• Product name: 1,4-Naphthalenedione, 2-(acetyloxy)-3-heptyl-
• CAS No: 105438-10-6
• MF: C₁₉H₂₂O₄
• Molecular Weight: 314.375586032867
• CID: 1153339

1,4-Naphthalenedione, 2-(acetyloxy)-3-heptyl- Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-(acetyloxy)-3-heptyl-

• Inchi： 1S/C19H22O4/c1-3-4-5-6-7-12-16-17(21)14-10-8-9-11-15(14)18(22)19(16)23-13(2)20/h8-11H,3-7,12H2,1-2H3
• InChIKey： UBORLTKRIJHPKZ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)C(CCCCCCC)=C1OC(C)=O

Computed Properties

• 精确分子量: 314.15186

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 443.8±45.0 °C(Predicted)
• PSA: 60.44